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Compound of Interest

Compound Name: 1-O-Propyl-rac-glycerol

Cat. No.: B054163

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Direct and comprehensive biocompatibility and toxicity data for 1-O-Propyl-rac-
glycerol is limited in publicly available scientific literature. This guide synthesizes the available
information on this specific compound and supplements it with data from structurally related
short-chain alkylglycerols to provide a potential toxicological and biocompatibility profile. All
inferences drawn from related compounds should be confirmed with specific testing of 1-O-
Propyl-rac-glycerol.

Executive Summary

1-O-Propyl-rac-glycerol, also known as 3-propoxypropane-1,2-diol, is a short-chain
alkylglycerol. While specific toxicological data is sparse, safety information on analogous
compounds and the broader class of alkylglycerols suggests it is likely to be a skin and eye
irritant, with potential for respiratory irritation.[1] The product is primarily available as a
biochemical reagent for research purposes.[2][3][4][5][6] Broader studies on short-chain
alkylglycerols indicate low systemic toxicity and potential immunomodulatory effects.[7][8] This
document provides an overview of the known safety information, data on related compounds,
and outlines standard experimental protocols for a comprehensive biocompatibility and toxicity
assessment.

Chemical Identification and Properties
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Property Value

Chemical Name 1-O-Propyl-rac-glycerol

Synonyms 3-Propoxypropane-1,2-diol, 1-O-Propylglycerol
CAS Number 61940-71-4

Molecular Formula C6H1403

Molecular Weight 134.17 g/mol

Physical State Liquid (presumed)

Direct Toxicological Information

The most direct, though limited, safety information for 1-O-Propyl-rac-glycerol comes from
safety data sheets for its synonym, 3-propoxypropane-1,2-diol.

Hazard Classification:

 Skin Irritation: Causes skin irritation.[1]

o Eye Damage: Causes serious eye damage.[1]

o Respiratory Irritation: May cause respiratory irritation.[1]

No quantitative data such as LD50 (median lethal dose) or specific in vivo biocompatibility
studies for 1-O-Propyl-rac-glycerol have been identified in the reviewed literature.

Inferred Biocompatibility and Toxicity from Related
Alkylglycerols

Due to the scarcity of data on 1-O-Propyl-rac-glycerol, this section summarizes findings from
other short-chain alkylglycerols and related glycerol-based compounds to infer potential
biocompatibility and toxicity characteristics.

General Toxicity of Glycerol and Related Compounds
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Glycerol itself is generally recognized as safe (GRAS) and has low toxicity.[9][10] Studies on
various glycerol esters and ethers indicate that toxicity can vary based on the attached alkyl or
acyl chain. For instance, a Material Safety Data Sheet for 1-Oleoyl-rac-glycerol suggests it is
slightly hazardous in case of skin contact, ingestion, or inhalation, while noting a lack of data on
carcinogenic, mutagenic, or teratogenic effects.[4]

In Vitro Cytotoxicity

Studies on various alkylglycerols, often derived from shark liver oil, have been conducted on
different cell lines.

e Human Cancer Cell Lines: Alkylglycerols have demonstrated cytostatic and cytotoxic effects
on various cancer cell lines, including prostate and mammary carcinoma, where they
induced apoptosis and necrosis.[3]

o Endothelial Cells: Natural alkylglycerols at concentrations below 20 uM showed no cytotoxic
effects on human umbilical vein endothelial cells (HUVEC) after 72 hours of exposure, as
determined by the MTT assay.[2]

 Inner Ear Cells: Glycerol monooleate nanoparticles were found to be biocompatible with an
immortalized Organ of Corti derived cell line.[11]

A summary of cytotoxicity data for related compounds is presented in Table 1.

Table 1: Summary of In Vitro Cytotoxicity Data for Related Alkylglycerols
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Compound/Mi ] Observed
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OVP-10 (ovarian Reduced colony

carcinoma), formation;

MCF-7 induced
Alkylglycerols , o ,

(mammary Plating efficiency, apoptosis and

(from shark liver

[3]

0 carcinoma), DU- Flow cytometry necrosis in
o]
145, PC-3, PCa- prostate and
2b (prostate mammary
cancer) carcinoma lines.
No cytotoxic
Human Umbilical effects at
Natural ] ) )
Vein Endothelial MTT concentrations < [2]
Alkylglycerols

Cells (HUVEC)

20 UM after 72

hours.

1-O-Alkylglycerol
ethers (from

marine sponge)

THP-1, HL-60,
HelLa, DLD-1,
SNU C4, SK-
MEL-28, MDA-
MB-231
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Weak cytotoxic

activity.

In Vivo Studies and Systemic Toxicity

Studies involving oral administration of alkylglycerols in animal models have generally shown

low toxicity.

e Rodent Studies: Long-term in vivo analyses of short-chain alkylglycerols, such as 1-O-

pentylglycerol, used to open the blood-brain barrier, revealed no signs of toxicity at

therapeutic levels, based on clinical, laboratory, and histopathological evaluations.[7]

» Dietary Supplementation: A study on the oral administration of alkylglycerols in mice as a

high-fat diet supplement showed no adverse effects on mortality at either acute or

subchronic doses, which were 200 and 1000 times the maximum recommended human

dose.[8]
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Genotoxicity and Carcinogenicity

There is a lack of specific genotoxicity and carcinogenicity data for 1-O-Propyl-rac-glycerol.
For glycerol, the weight of evidence indicates it is not mutagenic or carcinogenic.[9]

Immunomodulatory Effects

Alkylglycerols are known to possess immunomodulatory properties.

o Macrophage Activation: Alkylglycerols can activate cytotoxic macrophages, leading to
enhanced phagocytosis.[7][8]

o Cytokine Production: Supplementation with alkylglycerols has been shown to increase the
production of type 1 cytokines such as IFN-gamma, TNF-a, and IL-2 by peripheral blood
mononuclear cells.[7] In some contexts, short-chain fatty acids (which are structurally
different but also metabolites) can down-attenuate pro-inflammatory cytokines like IL-1[3, IL-
6, and TNFa.[13]

« Intestinal Immunity: Oral administration of alkylglycerols in mice led to an increase in the
number of lymphocytes in the small intestine and enhanced tumor cytotoxicity of
intraepithelial lymphocytes.[14]

Proposed Experimental Protocols for

Biocompatibility and Toxicity Assessment

A comprehensive assessment of 1-O-Propyl-rac-glycerol would require a battery of
standardized tests. The following protocols are based on OECD (Organisation for Economic
Co-operation and Development) guidelines and common practices in toxicology.[5][15][16][17]

In Vitro Cytotoxicity Testing (Based on ISO 10993-5)

This test evaluates the potential of a material to cause cell death.
Methodology:

e Cell Culture: Use a suitable cell line, such as L929 mouse fibroblasts or other relevant cell
types.
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o Test Article Preparation: Prepare extracts of 1-O-Propyl-rac-glycerol at various
concentrations in a cell culture medium.

o Exposure: Expose the cultured cells to the extracts for a defined period (e.g., 24 hours).
o Assessment: Evaluate cytotoxicity using one or more of the following assays:
o MTT Assay: Measures mitochondrial activity as an indicator of cell viability.

o LDH Assay: Measures the release of lactate dehydrogenase from damaged cells,
indicating loss of membrane integrity.

o Neutral Red Uptake Assay: Assesses lysosomal function.

» Data Analysis: Determine the concentration that causes a 50% reduction in cell viability
(1C50).

Workflow for In Vitro Cytotoxicity Testing:
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| 4c. Neutral Red Uptake

“| (Lysosomal Function)
Preparation Exposure Analysis

1. Cell Culture 2. Prepare Extracts of 3. Expose Cells to Extracts - 4b. LDH Assay | 5. Data Analysis
(e.g., L929 fibroblasts) 1-O-Propyl-rac-glycerol (24 hours) “| (Membrane Integrity) "| (Determine IC50)

A

\/

» | 4a.MTT Assay
o (Metabolic Activity)

Click to download full resolution via product page

Workflow for In Vitro Cytotoxicity Testing.
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Skin and Eye Irritation Testing (Based on OECD TG 404
and 405)

These tests assess the potential for irritation upon contact with skin and eyes.
Methodology (In Vivo):
» Animal Model: Typically uses albino rabbits.

» Application: Apply a defined amount of 1-O-Propyl-rac-glycerol to the skin or into the eye of
the animal.

» Observation: Observe and score the signs of irritation (erythema, edema for skin; corneal
opacity, iritis, conjunctivitis for eyes) at specific time points (e.g., 1, 24, 48, and 72 hours).

o Classification: Classify the substance based on the severity and reversibility of the observed
effects.

Workflow for In Vivo Irritation Testing:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Biocompatibility and Toxicity Profile of 1-O-Propyl-rac-
glycerol: A Technical Overview]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b054163#biocompatibility-and-toxicity-profile-of-1-o-
propyl-rac-glycerol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 10/10 Tech Support


https://www.benchchem.com/product/b054163#biocompatibility-and-toxicity-profile-of-1-o-propyl-rac-glycerol
https://www.benchchem.com/product/b054163#biocompatibility-and-toxicity-profile-of-1-o-propyl-rac-glycerol
https://www.benchchem.com/product/b054163#biocompatibility-and-toxicity-profile-of-1-o-propyl-rac-glycerol
https://www.benchchem.com/product/b054163#biocompatibility-and-toxicity-profile-of-1-o-propyl-rac-glycerol
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b054163?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b054163?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

